2-{2-[4-(3,4-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol

• IUPAC Name: 2-[2-[4-[(3,4-dichlorophenyl)methyl]piperazin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C15H22Cl2N2O2/c16-14-2-1-13(11-15(14)17)12-19-5-3-18(4-6-19)7-9-21-10-8-20/h1-2,11,20H,3-10,12H2
• InChI Key: CELZVGPFLGZJCH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOCCO)CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H22Cl2N2O2
• Molecular Weight: 333.2 g/mol

Description

2-{2-[4-(3,4-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol, also known as DBZPE, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DBZPE is a piperazine derivative that has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-{2-[4-(3,4-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol is not fully understood, but it is believed to act as a dopamine receptor antagonist. This compound has been shown to bind to dopamine receptors with high affinity, particularly the D2 receptor subtype. By blocking dopamine receptors, this compound may reduce dopamine release and decrease the rewarding effects of drugs of abuse, such as alcohol.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been shown to reduce alcohol consumption and preference, decrease locomotor activity, and produce sedative effects. This compound has also been shown to reduce dopamine release in the brain and decrease the rewarding effects of drugs of abuse.

Advantages and Limitations for Lab Experiments

2-{2-[4-(3,4-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol has several advantages for laboratory experiments, including its high affinity for dopamine receptors, its ability to reduce alcohol consumption, and its potential as a tool for investigating the role of dopamine receptors in addiction and reward pathways. However, this compound also has limitations, including its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on 2-{2-[4-(3,4-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol. One area of research is the development of more efficient synthesis methods to increase the yield of this compound. Another area of research is the investigation of the potential therapeutic applications of this compound, particularly in the treatment of alcoholism and addiction. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on dopamine receptors.

Synthesis Methods

2-{2-[4-(3,4-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol can be synthesized using various methods, including the reaction of 3,4-dichlorobenzyl chloride with piperazine and subsequent reaction with 2-chloroethanol. Another method involves the reaction of 3,4-dichlorobenzylamine with 2-(2-hydroxyethoxy)ethanol in the presence of a base. The yield of this compound obtained using these methods ranges from 50-80%.

Scientific Research Applications

2-{2-[4-(3,4-dichlorobenzyl)-1-piperazinyl]ethoxy}ethanol has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, this compound has been studied for its potential as an antipsychotic drug due to its ability to bind to dopamine receptors. In pharmacology, this compound has been studied for its potential as a therapeutic agent for the treatment of alcoholism due to its ability to reduce alcohol consumption in animal models. In neuroscience, this compound has been studied for its potential as a tool for investigating the role of dopamine receptors in addiction and reward pathways.